Cas no 62124-63-4 (Oxazole, 4,5-dimethyl-2-(methylsulfonyl)-)

• Product Name: Oxazole, 4,5-dimethyl-2-(methylsulfonyl)-
• CAS No: 62124-63-4
• MF: C₆H₉NO₃S
• MW: 175.205560445786
• CID: 457166
• PubChem ID: 22627008
• Update Time: 2025-04-19

Oxazole, 4,5-dimethyl-2-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Oxazole, 4,5-dimethyl-2-(methylsulfonyl)-
• 4,5-dimethyl-2-methylsulfonyl-1,3-oxazole
• 2-(Methanesulfonyl)-4,5-dimethyl-1,3-oxazole
• TWAYCFHPZZAERR-UHFFFAOYSA-N
• SCHEMBL7682851
• 62124-63-4
• 2-Methylsulfonyl-4,5-dimethyloxazole
• DTXSID20627071
• 4,5-Dimethyl-2-Methylsulphonyloxazole

• Inchi： 1S/C6H9NO3S/c1-4-5(2)10-6(7-4)11(3,8)9/h1-3H3
• InChI Key： TWAYCFHPZZAERR-UHFFFAOYSA-N
• SMILES： S(C)(C1=NC(C)=C(C)O1)(=O)=O

Computed Properties

• Exact Mass: 175.03037
• Monoisotopic Mass: 175.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 68.6Ų

Experimental Properties

• PSA: 60.17

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,4,5-trisubstituted oxazoles